1-(2,6-Difluorophenyl)-4-(4-ethylphenyl)sulfonylpiperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(2,6-Difluorophenyl)-4-(4-ethylphenyl)sulfonylpiperazine (DFPP) is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. It is a piperazine derivative that has been synthesized using various methods and has been found to exhibit interesting biochemical and physiological effects.
Mechanism of Action
1-(2,6-Difluorophenyl)-4-(4-ethylphenyl)sulfonylpiperazine acts as a ligand for GPCRs, which are transmembrane proteins that play a crucial role in signal transduction. Upon binding to a GPCR, 1-(2,6-Difluorophenyl)-4-(4-ethylphenyl)sulfonylpiperazine induces conformational changes in the protein, leading to the activation of downstream signaling pathways. This mechanism of action makes 1-(2,6-Difluorophenyl)-4-(4-ethylphenyl)sulfonylpiperazine a valuable tool for studying GPCR signaling and drug discovery.
Biochemical and Physiological Effects
1-(2,6-Difluorophenyl)-4-(4-ethylphenyl)sulfonylpiperazine has been found to exhibit various biochemical and physiological effects, including its ability to induce apoptosis in cancer cells by targeting the GPCR CXCR4. It has also been shown to modulate the activity of the neurotransmitter dopamine, making it a potential therapeutic target for neurological disorders such as schizophrenia.
Advantages and Limitations for Lab Experiments
1-(2,6-Difluorophenyl)-4-(4-ethylphenyl)sulfonylpiperazine has several advantages for lab experiments, including its high selectivity for GPCRs and its ability to induce conformational changes in proteins. However, its limitations include its low solubility in aqueous solutions and its potential toxicity at high concentrations.
Future Directions
For research on 1-(2,6-Difluorophenyl)-4-(4-ethylphenyl)sulfonylpiperazine include its use as a tool for studying GPCR signaling in various diseases, including cancer, Alzheimer's disease, and schizophrenia. It also has potential applications in drug discovery for these diseases. Additionally, further research is needed to optimize the synthesis method of 1-(2,6-Difluorophenyl)-4-(4-ethylphenyl)sulfonylpiperazine and improve its solubility and toxicity profile for use in lab experiments.
Synthesis Methods
1-(2,6-Difluorophenyl)-4-(4-ethylphenyl)sulfonylpiperazine can be synthesized using various methods, including the reaction of 2,6-difluoroaniline and 4-ethylbenzenesulfonyl chloride in the presence of a base such as potassium carbonate. Another method involves the reaction of 2,6-difluoroaniline and 4-ethylbenzenesulfonyl hydrazide in the presence of a coupling agent such as 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and N-hydroxysuccinimide (NHS). The resulting product is then subjected to piperazine in the presence of a base such as sodium hydride or potassium carbonate to obtain 1-(2,6-Difluorophenyl)-4-(4-ethylphenyl)sulfonylpiperazine.
Scientific Research Applications
1-(2,6-Difluorophenyl)-4-(4-ethylphenyl)sulfonylpiperazine has been found to exhibit various scientific research applications, including its use as a fluorescent probe for detecting protein conformational changes. It has also been used as a ligand for G protein-coupled receptors (GPCRs) and has shown potential in drug discovery for various diseases such as cancer, Alzheimer's disease, and schizophrenia.
properties
IUPAC Name |
1-(2,6-difluorophenyl)-4-(4-ethylphenyl)sulfonylpiperazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20F2N2O2S/c1-2-14-6-8-15(9-7-14)25(23,24)22-12-10-21(11-13-22)18-16(19)4-3-5-17(18)20/h3-9H,2,10-13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OIIHOXXTPJLCFD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)C3=C(C=CC=C3F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20F2N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.